Cas no 134098-68-3 (3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid)

• Product Name: 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid
• CAS No: 134098-68-3
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 2602804
• PubChem ID: 329766537
• Update Time: 2025-06-11

3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid
• 3-(2'-acetoxy-4',6'-dimethylphenyl)-3,3-dimethylpropanoic acid
• 3-(2-acetoxy-4,6-dimethylphenyl)-3,3-dimethylpropionic acid
• SCHEMBL2515529
• 3-(2'-acetoxy-4',6'-dimethylphenyl)-3,3-dimethylpropionic acid
• 134098-68-3
• DB-203600
• 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid, 97%
• 3-(2-acetyloxy-4,6-dimethylphenyl)-3-methylbutanoic acid
• 3-[2-(ACETYLOXY)-4,6-DIMETHYLPHENYL]-3-METHYLBUTANOIC ACID
• 3-(2-Acetoxy-4,6-dimethylphenyl)-3,3-dimethylpropanoic acid
• IRUYOPOSEOEWIN-UHFFFAOYSA-N
• 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutanoic acid

• MDL： MFCD03414459
• Inchi： 1S/C15H20O4/c1-9-6-10(2)14(12(7-9)19-11(3)16)15(4,5)8-13(17)18/h6-7H,8H2,1-5H3,(H,17,18)
• InChI Key： IRUYOPOSEOEWIN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC(C)=CC(C)=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 113-118 °C

3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid

Comprehensive Overview of 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid (CAS No. 134098-68-3)

3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid (CAS No. 134098-68-3) is a specialized organic compound with a unique molecular structure that combines aromatic and aliphatic functionalities. This compound, often abbreviated for convenience in research contexts, features a 2-acetoxy-4,6-dimethylphenyl group linked to a 3-methylbutyric acid moiety. Its structural complexity makes it a subject of interest in pharmaceutical and chemical research, particularly in the development of novel therapeutic agents and intermediates.

The compound's CAS number 134098-68-3 serves as a critical identifier in regulatory and scientific databases, ensuring precise communication among researchers. Recent trends in organic synthesis highlight the growing demand for such multifunctional intermediates, as they enable the construction of complex molecules with tailored properties. For instance, the acetoxy and methyl groups in this compound offer reactive sites for further derivatization, making it valuable for drug discovery and material science applications.

In the context of user-searched topics, questions like "What are the applications of 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid?" or "How is CAS 134098-68-3 synthesized?" reflect widespread curiosity. Addressing these, the compound's utility spans bioconjugation, where it acts as a linker, and prodrug design, leveraging its hydrolyzable acetate ester group. Researchers also explore its role in flavor and fragrance industries due to its aromatic profile.

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Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid. Purity assessments, often queried as "How to analyze CAS 134098-68-3 purity?", rely on these tools. Stability studies are equally vital, given the compound's sensitivity to hydrolysis under acidic or basic conditions—a point of interest for formulators.

In summary, 3-(2-Acetoxy-4,6-dimethylphenyl)-3-methylbutyric acid (CAS No. 134098-68-3) exemplifies the intersection of structural ingenuity and practical utility. Its versatility in pharmaceutical intermediates, coupled with emerging applications in sustainable chemistry, ensures its continued prominence in scientific discourse. For researchers, understanding its synthesis, properties, and applications answers both foundational and cutting-edge inquiries in the field.